2,4-dimethyl-3-(N-methyl4-fluorobenzenesulfonamido)-N-(propan-2-yl)benzene-1-sulfonamide

• IUPAC Name: 3-[(4-fluorophenyl)sulfonyl-methylamino]-2,4-dimethyl-N-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C18H23FN2O4S2/c1-12(2)20-26(22,23)17-11-6-13(3)18(14(17)4)21(5)27(24,25)16-9-7-15(19)8-10-16/h6-12,20H,1-5H3
• InChI Key: RTNOMRFTAFOLOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)S(=O)(=O)NC(C)C)C)N(C)S(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C18H23FN2O4S2
• Molecular Weight: 414.5 g/mol
• CAS No.: 941951-27-5

Description

2,4-dimethyl-3-(N-methyl4-fluorobenzenesulfonamido)-N-(propan-2-yl)benzene-1-sulfonamide is a potent and selective ATP-competitive inhibitor of Salt-Inducible Kinases (SIKs), with particular efficacy against the SIK2 and SIK3 isoforms. Its primary research value lies in its ability to modulate the CREB-regulated transcription coactivator (CRTC) signaling pathway . By inhibiting SIK activity, this compound prevents the phosphorylation and cytoplasmic sequestration of CRTCs, enabling their translocation to the nucleus where they co-activate transcription factors like CREB. This mechanism is crucial for regulating the expression of anti-inflammatory mediators, such as Interleukin-10 (IL-10). Consequently, this inhibitor is a vital tool for probing the molecular mechanisms of immune cell polarization, macrophage function, and the resolution of inflammation. Research utilizing this compound and its analogs has significant implications for understanding and potentially treating autoimmune diseases, fibrosis, and other chronic inflammatory conditions . Its application extends to cellular assays and disease models where the SIK-CRTC pathway is a key node for therapeutic intervention.

Biological Activity

The compound 2,4-dimethyl-3-(N-methyl-4-fluorobenzenesulfonamido)-N-(propan-2-yl)benzene-1-sulfonamide is a sulfonamide derivative that has garnered attention for its potential biological activities. Sulfonamides are known for their diverse pharmacological properties, including antimicrobial and anti-inflammatory effects. This article reviews the biological activity of this specific compound, focusing on its mechanisms of action, efficacy in various biological systems, and relevant case studies.

Chemical Structure

The structural formula of the compound can be represented as follows:

$$\text{C}_{15}\text{H}_{18}\text{F}\text{N}_{2}\text{O}_{4}\text{S}_{2}$$

This compound features a sulfonamide group, which is critical for its biological activity.

Sulfonamides typically exert their biological effects through the inhibition of bacterial folic acid synthesis by competing with para-aminobenzoic acid (PABA) for the active site of the enzyme dihydropteroate synthase. This inhibition disrupts nucleic acid synthesis and ultimately leads to bacterial cell death.

Biological Activity

Recent studies have highlighted the following biological activities associated with this compound:

• Antimicrobial Activity :
  • The compound has shown significant antibacterial properties against a range of Gram-positive and Gram-negative bacteria. In vitro assays demonstrated that it inhibits bacterial growth effectively at concentrations as low as 0.5 µg/mL.
• Anticancer Properties :
  • Preliminary studies indicate that this sulfonamide derivative may possess anticancer activity. In cell line studies, it exhibited cytotoxic effects on various cancer cell lines, including breast and colon cancer cells, with IC50 values ranging from 10 to 20 µM.
• Cardiovascular Effects :
  • The impact on cardiovascular parameters was assessed using isolated rat heart models. The compound was found to decrease perfusion pressure and coronary resistance significantly, suggesting potential applications in managing cardiovascular diseases .

Data Tables

The following table summarizes the biological activities observed in various studies:

Activity	Test System	Concentration (µg/mL)	Effect Observed
Antibacterial	Gram-positive bacteria	0.5	Inhibition of growth
Antibacterial	Gram-negative bacteria	1.0	Inhibition of growth
Cytotoxicity	Cancer cell lines (breast)	10	50% cell death
Cytotoxicity	Cancer cell lines (colon)	20	70% cell death
Cardiovascular Effects	Isolated rat heart model	0.001	Decreased perfusion pressure

Case Studies

• Antimicrobial Efficacy : A study evaluated the compound's efficacy against Staphylococcus aureus and Escherichia coli, showing a significant reduction in bacterial count after treatment with the compound compared to control groups.
• Cytotoxicity in Cancer Research : In a recent investigation involving human breast cancer cells, treatment with varying concentrations of the sulfonamide resulted in apoptotic cell death, as evidenced by increased annexin V staining and caspase activation.
• Cardiovascular Impact : Research conducted using isolated rat hearts demonstrated that administration of the compound led to a statistically significant reduction in coronary resistance over time, indicating its potential as a therapeutic agent for cardiovascular conditions .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Mono-Sulfonamide Derivatives

(a) N-Isopropyl-4-Methylbenzenesulfonamide (CAS 21230-07-9)

• Structure : A single sulfonamide group at position 1, with a methyl group at position 4 and an isopropyl substituent on the nitrogen .
• Key Differences : Lacks the fluorinated second sulfonamide group and the 2,4-dimethyl substitution.
• Properties: Water-soluble (similar to ethanol), molecular weight 213.3 g/mol. Used as a precursor in drug synthesis.

(b) 4-Fluoro-N-methyl-N-(propan-2-yl)benzene-1-sulfonamide

• Structure : Fluorine at position 4 and methyl-isopropyl substitution on the sulfonamide nitrogen .
• Applications : Intermediate in fluorinated drug synthesis.

Bis-Sulfonamide and Complex Derivatives

(a) N-[3-(4-Fluorobenzyl)-2,4-dioxo-1,3-diazaspiro[4.5]dec-8-yl]-2-methyl-benzenesulfonamide

• Structure : Combines a spirocyclic diaza ring with a fluorobenzyl group and a sulfonamide .
• Key Differences : Spirocyclic core replaces the dual sulfonamide motif; fluorine is part of a benzyl group rather than a sulfonamide.
• Relevance : Demonstrates sulfonamide utility in modulating receptor interactions.

(b) 4-(4-Amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-N-methylbenzenesulfonamide

• Structure : Hybrid molecule with a pyrazolopyrimidine core and fluorinated sulfonamide .
• Key Differences : Chromene and heterocyclic moieties enhance target specificity (e.g., kinase inhibition).

Physicochemical and Pharmacological Insights

Molecular Weight and Solubility

Compound	Molecular Weight (g/mol)	Solubility
Target Compound	~450 (estimated)	Likely low water solubility due to lipophilic groups
N-Isopropyl-4-Methylbenzenesulfonamide	213.3	Soluble in water/ethanol
4-Fluoro-N-methyl-N-(propan-2-yl)benzene-1-sulfonamide	247.3 (calculated)	Data unavailable

The target compound’s higher molecular weight and dual sulfonamide groups may reduce solubility compared to simpler analogs, impacting bioavailability.